Cas no 2091516-65-1 ({4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol)

Technical Introduction: {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol is a heterocyclic compound featuring a pyrazole moiety linked to an oxane (tetrahydropyran) ring, with both amino and hydroxymethyl functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical or agrochemical research. The presence of reactive amino and hydroxyl groups enables further derivatization, facilitating the development of targeted molecules. Its stable oxane backbone enhances conformational rigidity, potentially improving binding affinity in drug design. The compound’s well-defined stereochemistry and purity make it suitable for precision chemistry. Handling requires standard precautions for amino-alcohol derivatives, ensuring stability under recommended storage conditions.

{4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol structure

2091516-65-1 structure

Product Name:{4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol

CAS No:2091516-65-1

MF:C₁₁H₁₉N₃O₂

MW:225.287462472916

CID:5239247

Update Time:2025-06-09

{4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-methanol, 4-[amino(1-methyl-1H-pyrazol-4-yl)methyl]tetrahydro-
- {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol
- Inchi： 1S/C11H19N3O2/c1-14-7-9(6-13-14)10(12)11(8-15)2-4-16-5-3-11/h6-7,10,15H,2-5,8,12H2,1H3
- InChI Key： HHWIVLNNYOCSGD-UHFFFAOYSA-N
- SMILES： C1OCCC(C(N)C2=CN(C)N=C2)(CO)C1

{4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-309094-1.0g	{4-[amino(1-methyl-1H-pyrazol-4-yl)methyl]oxan-4-yl}methanol	2091516-65-1		1.0g	$0.0	2023-02-26
Enamine	EN300-309094-1g	{4-[amino(1-methyl-1H-pyrazol-4-yl)methyl]oxan-4-yl}methanol	2091516-65-1		1g	$0.0	2023-09-05

{4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol

Comprehensive Overview of {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol (CAS No. 2091516-65-1)

The compound {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol, identified by its CAS No. 2091516-65-1, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate molecular architecture, featuring a pyrazole ring and an oxane scaffold, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or allosteric modulator, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key structural features of {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol is the presence of a 1-methyl-1H-pyrazol-4-yl moiety, which is known to enhance binding affinity in many bioactive compounds. This moiety is often explored in the context of drug design due to its ability to interact with hydrophobic pockets in enzyme active sites. Additionally, the oxan-4-yl group contributes to the molecule's stability and solubility, making it a viable candidate for oral administration—a critical factor in modern pharmaceutical development.

In recent years, the scientific community has shown increasing interest in small-molecule therapeutics, and CAS No. 2091516-65-1 aligns perfectly with this trend. Its potential applications extend to neurodegenerative diseases, where modulating protein-protein interactions is a hot topic. For instance, the 4-amino group could serve as a hydrogen bond donor, facilitating interactions with misfolded proteins implicated in conditions like Alzheimer's disease. This aligns with the surge in searches for "new Alzheimer's treatments 2024" and "small molecules for neurodegeneration."

Another area where {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol shows promise is in the realm of anti-inflammatory agents. With the rise of autoimmune disorders and chronic inflammation, researchers are actively seeking compounds that can selectively inhibit pathways like NF-κB or JAK-STAT. The pyrazole ring in this compound is structurally similar to known JAK inhibitors, which are currently in high demand for treating conditions such as rheumatoid arthritis. This connection is reflected in popular search queries like "JAK inhibitor side effects" and "new anti-inflammatory drugs 2024."

From a synthetic chemistry perspective, CAS No. 2091516-65-1 presents an interesting challenge due to its stereochemistry and functional group diversity. The methanol group at the 4-position of the oxane ring offers a handle for further derivatization, enabling the creation of prodrugs or conjugates for improved bioavailability. This aspect is particularly relevant to medicinal chemists searching for "how to improve drug solubility" or "strategies for prodrug design."

In conclusion, {4-amino(1-methyl-1H-pyrazol-4-yl)methyloxan-4-yl}methanol (CAS No. 2091516-65-1) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Its unique structure, combined with the growing interest in targeted therapies and small-molecule modulators, positions it as a molecule worth watching in the coming years. As research progresses, it may soon answer some of the most pressing questions in modern medicine, from neurodegeneration to chronic inflammation.